Cas no 1416439-58-1 (8-Aminoquinoline-3-carboxylic acid)

• Product Name: 8-Aminoquinoline-3-carboxylic acid
• CAS No: 1416439-58-1
• Molecular Formula: C₁₀H₈N₂O₂
• Molecular Weight: 188.1827
• MDL: MFCD22690569
• CID: 1016045
• PubChem ID: 71742991

8-Aminoquinoline-3-carboxylic acid Properties

Names and Identifiers

• 8-aminoquinoline-3-carboxylic acid
• AK200350
• 3-Quinolinecarboxylic acid, 8-amino-
• FCH2309385
• Z1618000008
• 1416439-58-1
• DS-10229
• MFCD22690569
• A928744
• AKOS023411684
• EN300-263437
• CS-0155673
• 8-AMINOQUINOLINE-3-CARBOXYLICACID
• DB-141195
• AMY26450
• DTXSID401291185
• SB68425
• 8-AMINOQUINOLINE-3-CARBOXYLIC ACID

• MDL： MFCD22690569
• InChIKey： GTIULENMBMXJGX-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5H,11H2,(H,13,14)
• SMILES： O([H])C(C1=C([H])N=C2C(=C([H])C([H])=C([H])C2=C1[H])N([H])[H])=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.058577502g/mol
• Heavy Atom Count: 14
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 76.2